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Compound of Interest

Compound Name: 5,5-DIMETHYLHEXANAL

Cat. No.: B6155269 Get Quote

An In-depth Technical Guide to 5,5-
DIMETHYLHEXANAL
This technical guide provides a comprehensive overview of 5,5-dimethylhexanal (CAS

Number: 55320-58-6), including its physical constants, a detailed experimental protocol for its

synthesis, and a logical workflow for its preparation and purification.[1][2] This document is

intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis.

Core Compound Information
5,5-dimethylhexanal is an organic compound classified as an aldehyde.[2] Its structure

consists of a hexanal backbone with two methyl groups attached to the C5 position.

Physical and Chemical Properties
The key physical and chemical properties of 5,5-dimethylhexanal are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

chemical reactions.
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Property Value Source

CAS Number 55320-58-6 [1][2]

Molecular Formula C8H16O [1][3]

Molecular Weight 128.21 g/mol [2]

IUPAC Name 5,5-dimethylhexanal [2]

Boiling Point (Predicted) 160.5 ± 9.0 °C

Density (Predicted) 0.811 ± 0.06 g/cm³

SMILES CC(C)(C)CCCC=O [2][3]

InChIKey
XVXGREGYPLBBOW-

UHFFFAOYSA-N
[2][3]

Experimental Protocols: Synthesis of 5,5-
Dimethylhexanal
A common and effective method for the synthesis of 5,5-dimethylhexanal is the oxidation of

the corresponding primary alcohol, 5,5-dimethyl-1-hexanol. The following protocol is a

generalized procedure based on a Swern oxidation, which is known for its mild conditions and

high yields in converting primary alcohols to aldehydes.

Reaction Scheme:

5,5-dimethyl-1-hexanol → 5,5-dimethylhexanal

Materials and Reagents:

Oxalyl chloride

Anhydrous dimethyl sulfoxide (DMSO)

Anhydrous dichloromethane (DCM)

5,5-dimethyl-1-hexanol
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Triethylamine (TEA)

Anhydrous sodium sulfate

Hexanes

Ethyl acetate

Procedure:

Preparation of the Swern Reagent: In a flame-dried, three-necked round-bottom flask

equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve oxalyl

chloride (1.2 equivalents) in anhydrous dichloromethane (DCM) at -78 °C (a dry ice/acetone

bath). To this solution, add a solution of anhydrous dimethyl sulfoxide (DMSO) (2.2

equivalents) in anhydrous DCM dropwise via the dropping funnel, ensuring the internal

temperature does not rise above -60 °C. Stir the resulting mixture for 15 minutes.

Oxidation of the Alcohol: Add a solution of 5,5-dimethyl-1-hexanol (1.0 equivalent) in

anhydrous DCM to the activated DMSO solution dropwise, maintaining the temperature at

-78 °C. Stir the reaction mixture for 1-2 hours at this temperature.

Quenching the Reaction: Add triethylamine (TEA) (5.0 equivalents) to the reaction mixture.

Allow the mixture to warm to room temperature and stir for an additional hour.

Work-up and Extraction: Quench the reaction by the addition of water. Separate the organic

layer, and extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers and

wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and

concentrate the solvent in vacuo. Purify the crude product by silica gel column

chromatography using a gradient of ethyl acetate in hexanes to yield pure 5,5-
dimethylhexanal.

Logical Workflow and Signaling Pathways
The following diagram illustrates a logical workflow for the synthesis and purification of 5,5-
dimethylhexanal via the oxidation of its corresponding alcohol.
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Caption: Logical workflow for the synthesis of 5,5-dimethylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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